N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C17H14FN3O2S2/c1-23-14-8-3-2-7-13(14)15(22)19-16-20-21-17(25-16)24-10-11-5-4-6-12(18)9-11/h2-9H,10H2,1H3,(H,19,20,22)
• InChI Key: VIJLRJGTEJJYGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O2S2
• Molecular Weight: 375.4 g/mol

Description

N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide, also known as FBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. FBTA is a heterocyclic compound that belongs to the class of thiadiazoles and has a molecular formula of C18H15FN4O2S2. In

Scientific Research Applications

Antimicrobial and Antifungal Potency

Research on 1,3,4-thiadiazole derivatives, including structures similar to N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide, has demonstrated notable antimicrobial and antifungal activities. These compounds exhibit significant inhibition against a spectrum of Gram-positive and Gram-negative bacteria, as well as fungi, showcasing their potential in addressing microbial diseases and offering a foundation for developing new antimicrobial agents. The study by Helal et al. (2013) on 2-(6-methoxy-2-naphthyl)propionamide derivatives, which share a similar action mechanism, highlighted their efficacy in combating microbial strains, suggesting a promising avenue for the application of such compounds in microbial disease treatment and prevention (Helal et al., 2013).